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Compound of Interest

Compound Name: 2-Ethylbutylamine

Cat. No.: B1583521 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Aliphatic amines are a crucial class of organic compounds derived from ammonia,

where one or more hydrogen atoms are replaced by alkyl groups.[1][2] Their basicity and

nucleophilicity make them fundamental reactants and building blocks in a vast array of

chemical transformations.[3] This document focuses on the industrial applications of 2-
Ethylbutylamine and the broader category of related short-chain alkylamines. These

compounds serve as solvents, catalysts, corrosion inhibitors, and vital intermediates in the

synthesis of pharmaceuticals, agrochemicals, polymers, and other specialty chemicals.[4][5]

2-Ethylbutylamine: Properties and Applications
2-Ethylbutylamine (CAS: 617-79-8) is a primary aliphatic amine with a branched six-carbon

backbone.[3] While specific, detailed industrial process protocols are proprietary, its primary

role is as a versatile chemical intermediate in organic synthesis.[3][6] It is used in the

preparation of specialized compounds for various sectors.[7][8]

Physicochemical and Toxicological Data
Quantitative data regarding the properties and toxicity of 2-Ethylbutylamine are summarized

below for reference in research and safety assessments.

Table 1: Physicochemical Properties of 2-Ethylbutylamine
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Property Value Reference(s)

Molecular Formula C₆H₁₅N [7][9]

Molecular Weight 101.19 g/mol [7][10]

Appearance
Clear, colorless to light yellow

liquid
[7][10]

Odor Amine-like [11][12]

Boiling Point 125 °C [7][12]

Melting Point 20 °C [7][10]

Flash Point 14 °C [7][10]

Density 0.776 g/mL at 20 °C [7][10]

Vapor Pressure 15.0 mmHg [12]

Water Solubility 3.83 x 10⁴ mg/L at 25 °C [7][8]

Table 2: Toxicological Data for 2-Ethylbutylamine

Parameter Value Species Reference(s)

Oral LD50 310 mg/kg Rat [12]

Inhalation LC50 500 ppm / 4h Rat [6]

Eye Irritation
Rated 9 on a scale of

1-10 (severe)
Rabbit [12][13]

Hazard Summary

Corrosive; causes

severe skin burns and

eye damage. Harmful

if swallowed. Toxic if

inhaled.

N/A [12]
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The primary documented applications for 2-Ethylbutylamine are as a specialized building

block:

Pharmaceutical Intermediates: It is used in the synthesis of amide-substituted heterocyclic

compounds being investigated for the treatment of conditions related to the modulation of IL-

12, IL-23, and/or IFN-alpha.[7]

General Organic Synthesis: It serves as a precursor for more complex molecules due to the

reactivity of its primary amine group.[3]

Fine Chemicals: It is listed as an intermediate for producing pesticides, dyes, mineral

flotation agents, and emulsifiers.[8]

Industrial Applications of Related Alkylamines
The broader class of alkylamines sees extensive use across numerous industries. Their

functions are diverse, ranging from active ingredients to reaction intermediates.

Table 3: Summary of Major Industrial Applications for Alkylamines
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Industry Application
Specific Examples /
Function

Reference(s)

Pharmaceuticals

Synthesis of Active

Pharmaceutical

Ingredients (APIs)

Building blocks for

antidepressants (e.g.,

Fluoxetine),

analgesics,

anesthetics, and

decongestants.

[2][4][14]

Agrochemicals
Production of Crop

Protection Chemicals

Intermediates for

herbicides,

insecticides, and

fungicides.

[1][4][5][15]

Rubber & Polymers
Processing and

Manufacturing

Used in rubber

processing chemicals,

and as precursors for

epoxy resins,

polyurethanes, and

nylon.

[1][4][5][16]

Water Treatment
Corrosion Control &

Purification

Act as corrosion

inhibitors, pH

adjusters, and agents

to dissolve suspended

solids.

[4][14][16]

Paints & Coatings Solvents

Employed as solvents

in the formulation of

various paints and

coatings.

[15][16]

Surfactants &

Detergents
Cleaning Agents

Serve as key

ingredients and

precursors for

surfactants.

[14][17]

Gas Treatment Purification of Natural

Gas

Used to remove

impurities like carbon

dioxide (CO₂) and

[4][18]
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hydrogen sulfide

(H₂S).

Corrosion Inhibition Metal Protection

Form protective films

on metal surfaces,

particularly in acidic

environments.

[5][14][19]

Logical Relationship of Amine Applications
The following diagram illustrates the central role of alkylamines as precursors in various

industrial sectors.

Alkylamines

Pharmaceuticals

API Synthesis

Agrochemicals

Herbicide/Pesticide Synthesis

Rubber & Polymers

Processing Chemicals

Water Treatment

pH Control/Inhibition

Paints & Coatings

Solvents

Surfactants

Precursors

Gas Treatment

Scrubbing Agents

Corrosion Inhibitors

Film Formation

Click to download full resolution via product page

Caption: Role of alkylamines as central building blocks for diverse industrial products.

Experimental Protocols
Detailed experimental protocols for industrial processes are often proprietary. The following

sections provide generalized methodologies based on publicly available research for key

applications.
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Protocol: Amine Synthesis via Reductive Amination
(General)
Reductive amination is a common and versatile method for synthesizing primary, secondary,

and tertiary amines from carbonyl compounds.[1][20] This protocol outlines a general

laboratory-scale procedure.

Workflow for Amine Synthesis
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Reductive Amination Workflow

1. Mix Aldehyde/Ketone,
Ammonia Source & Solvent

2. Add Reducing Agent
(e.g., H₂, NaBH₃CN)

3. Stir at Controlled
Temperature

4. Monitor Reaction
(TLC, GC)

5. Quench Reaction
(e.g., with water)

Upon Completion

6. Extract Product
with Organic Solvent

7. Purify Product
(Distillation/Chromatography)

Primary Amine Product

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of primary amines via reductive amination.
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Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere (e.g., Nitrogen), combine the starting carbonyl compound (e.g., an aldehyde or

ketone) and a suitable solvent (e.g., methanol, ethanol).

Amine Source: Add the nitrogen source. For primary amines, this is typically ammonia or an

ammonia surrogate like ammonium carbonate.[20]

Reductant Addition: Introduce a reducing agent. Common choices include catalytic

hydrogenation (H₂ gas with a metal catalyst like Ni/SiO₂) or chemical hydrides.[20] The

addition may need to be controlled to manage the reaction temperature.

Reaction: Allow the mixture to react for a specified time (typically several hours) at a

controlled temperature. Reaction progress should be monitored using an appropriate

analytical technique such as Thin Layer Chromatography (TLC) or Gas Chromatography

(GC).

Workup: Once the reaction is complete, quench any remaining reducing agent by carefully

adding water or a dilute acid solution.

Extraction: Transfer the mixture to a separatory funnel. Extract the amine product into an

appropriate organic solvent (e.g., diethyl ether, ethyl acetate). Wash the organic layer with

brine.

Purification: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and

concentrate the solvent under reduced pressure. The crude amine can then be purified,

typically by distillation or column chromatography.

Protocol: Evaluation of Alkylamines as Corrosion
Inhibitors
This protocol is adapted from a study on the performance of n-butylamine as a corrosion

inhibitor for carbon steel in hydrochloric acid.[19] It provides a framework for evaluating the

efficacy of similar amines.

Table 4: Example Corrosion Inhibition Test Parameters for n-Butylamine[19]
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Parameter Condition(s)

Metal Carbon Steel Coupons

Corrosive Medium 10% and 15% (mass) Hydrochloric Acid (HCl)

Inhibitor n-butylamine

Inhibitor Concentrations 0.5, 1.0, and 1.5 g/L

Temperatures 40 °C and 60 °C

Exposure Times 1 hour and 3 hours

Agitation 100 rpm

Result (Max Efficiency) ~52.1% protection at 1.5 g/L

Workflow for Corrosion Inhibition Testing
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Corrosion Inhibition Evaluation

1. Prepare Carbon
Steel Coupons
(Clean, Weigh)

4. Immerse Coupons in
Solutions at Temp

2. Prepare Corrosive Media
(HCl solutions)

3. Add Amine Inhibitor
to Test Solutions

5. Maintain Agitation
for Set Time

6. Remove, Clean,
and Dry Coupons

7. Re-weigh Coupons
to Determine Mass Loss

8. Calculate Corrosion Rate
& Inhibitor Efficiency
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Caption: Experimental workflow for assessing the performance of an amine corrosion inhibitor.
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Coupon Preparation: Prepare carbon steel coupons of known surface area. Clean them by

degreasing with a solvent (e.g., acetone), rinsing with deionized water, drying, and

accurately weighing them.

Solution Preparation: Prepare the corrosive medium (e.g., 15% HCl solution). Prepare a

series of test solutions by adding the amine inhibitor at various concentrations (e.g., 0.5, 1.0,

1.5 g/L).[19] Include a blank solution with no inhibitor.

Immersion Test: Place the test solutions in a thermostatic bath set to the desired temperature

(e.g., 60 °C).[19] Immerse one prepared coupon into each solution.

Exposure: Maintain the temperature and constant agitation (e.g., 100 rpm) for a fixed

duration (e.g., 1 hour).[19]

Post-Exposure Analysis: After the exposure time, remove the coupons from the solutions.

Carefully clean them to remove corrosion products (e.g., using a soft brush and an

appropriate cleaning solution), rinse with deionized water, dry thoroughly, and re-weigh.

Calculation:

Mass Loss (Δm): Calculate the difference between the initial and final weight of each

coupon.

Corrosion Rate (CR): Calculate the corrosion rate using the formula: CR = Δm / (A * t),

where A is the surface area and t is the immersion time.

Inhibitor Efficiency (%IE): Calculate the percentage efficiency of the inhibitor using the

formula: %IE = [(CR_blank - CR_inhibitor) / CR_blank] * 100, where CR_blank is the

corrosion rate in the uninhibited solution and CR_inhibitor is the rate in the solution with

the amine.

Disclaimer: These protocols are intended for informational purposes for a research audience

and are generalized. All laboratory work should be conducted in accordance with institutional

safety policies and with appropriate personal protective equipment.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583521#industrial-applications-of-2-
ethylbutylamine-and-related-amines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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